4-bromo-2-[1,2,4]triazolo[4,3-a]quinolin-1-ylphenol

• IUPAC Name: 4-bromo-2-([1,2,4]triazolo[4,3-a]quinolin-1-yl)phenol
• InChI: InChI=1S/C16H10BrN3O/c17-11-6-7-14(21)12(9-11)16-19-18-15-8-5-10-3-1-2-4-13(10)20(15)16/h1-9,21H
• InChI Key: UVNMTZSUVDFUPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=NN=C(N32)C4=C(C=CC(=C4)Br)O
• Molecular Formula: C16H10BrN3O
• Molecular Weight: 340.17 g/mol

Description

4-bromo-2-[1,2,4]triazolo[4,3-a]quinolin-1-ylphenol is a useful research compound. Its molecular formula is C16H10BrN3O and its molecular weight is 340.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.00072 g/mol and the complexity rating of the compound is 383. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies have focused on the synthesis of novel quinoline derivatives and their evaluation for antimicrobial activities. For instance, compounds derived from 5-bromocoumarin have shown antimicrobial, insecticidal, and anthelmintic activities (Panwar et al., 2013). Another study synthesized 1,2,4-triazolo[4,3-a]-quinoline derivatives, demonstrating significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, highlighting their anticancer potential (Reddy et al., 2015).

Anticancer Activity

Quinoline derivatives have also been synthesized for their colon anticancer activity, with some novel thiazole/-2-quinolone derivatives showing moderate activity (Aly et al., 2020). The design and synthesis of new quinoline-based 1,2,3-triazoles as antimicrobial and antimalarial agents have been reported, suggesting a broader spectrum of biological activities for these compounds (Parthasaradhi et al., 2015).

H1-Antihistaminic Activity

Novel 1-substituted-4-(3-chlorophenyl)-[1,2,4] triazolo [4,3-a] quinazolin-5(4H)-ones have been synthesized and shown to exhibit H1-antihistaminic activity. Among them, certain compounds demonstrated potency comparable to chlorpheniramine maleate, with negligible sedative properties, indicating their potential as antihistaminic agents (Gobinath et al., 2015).

Antiproliferative Agents

The development of new antiproliferative agents based on 5-amino-1-aryl-1H-1,2,3-triazoles scaffolds has been explored, showing selective influence on ovarian cancer cells and lung cancer cells. These findings suggest that compounds with a 1,2,4-triazolo quinoline structure could serve as bioactive scaffolds for anticancer drug development (Pokhodylo et al., 2020).

Safety and Hazards

The safety and hazards associated with [1,2,4]triazolo[4,3-a]quinoline derivatives can also vary widely depending on the specific compound. Some derivatives may exhibit cytotoxicity.

Future Directions

The [1,2,4]triazolo[4,3-a]quinoline structure is a promising scaffold for the development of new therapeutic agents. Future research could focus on synthesizing new derivatives and evaluating their biological activities.